2-Methoxy-2-(1-methylcyclobutyl)ethan-1-amine

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 2-methoxy-2-(1-methylcyclobutyl)ethanamine
• InChI: InChI=1S/C8H17NO/c1-8(4-3-5-8)7(6-9)10-2/h7H,3-6,9H2,1-2H3
• InChI Key: LYISTNZOTNQODX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC1)C(CN)OC

Description

2-Methoxy-2-(1-methylcyclobutyl)ethan-1-amine is an organic compound with a unique structure that includes a methoxy group and a cyclobutyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-2-(1-methylcyclobutyl)ethan-1-amine typically involves the reaction of 1-methylcyclobutanol with methoxyethanol in the presence of a strong acid catalyst. The reaction proceeds through the formation of an intermediate ether, which is then aminated to yield the final product. The reaction conditions often include elevated temperatures and controlled pH to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as distillation and crystallization are employed to ensure the compound meets the required specifications for industrial applications.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-2-(1-methylcyclobutyl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Reagents like halogens and nucleophiles are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-Methoxy-2-(1-methylcyclobutyl)ethan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-Methoxy-2-(1-methylcyclobutyl)ethan-1-amine exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biochemical pathways. The exact pathways and molecular targets are subjects of ongoing research, aiming to elucidate the compound’s potential therapeutic and industrial applications.

Comparison with Similar Compounds

Similar Compounds

• 2-(1-methylcyclobutyl)ethan-1-amine hydrochloride
• 2-(2-Methoxyethoxy)ethanamine
• 2-(2-methylcyclobutyl)ethan-1-amine

Uniqueness

2-Methoxy-2-(1-methylcyclobutyl)ethan-1-amine is unique due to its specific structural features, including the methoxy group and the cyclobutyl ring. These features confer distinct chemical and physical properties, making it valuable for various applications in research and industry.